Cas no 705946-27-6 (Tyrosine kinase-IN-1)

• Product Name: Tyrosine kinase-IN-1
• CAS No: 705946-27-6
• MF: C₂₆H₂₈FN₅O
• MW: 445.53182888031
• CID: 4657458
• PubChem ID: 10433653
• Update Time: 2025-10-05

Tyrosine kinase-IN-1 Chemical and Physical Properties

Names and Identifiers

• Tyrosine kinase-IN-1
• XL999
• Tyrosine kinase inhibitor 1
• XL 999
• 2H-Indol-2-one, 5-[(1-ethyl-4-piperidinyl)amino]-3-[(3-fluorophenyl)(5-methyl-1H-imidazol-2-yl)methylene]-1,3-dihydro-, (3Z)-
• Tyrosine kinase IN 1,FGFR,Inhibitor,VEGFR,Platelet-derived growth factor receptor,Vascular endothelial growth factor receptor,Fibroblast growth factor receptor,inhibit,PDGFR,Tyrosine kinaseIN1
• XL999, XL-999, XL 999
• (Z)-5-((1-ethylpiperidin-4-yl)amino)-3-((3-fluorophenyl)(5-methyl-1H-imidazol-2-yl)methylene)indolin-2-one
• CHEMBL2087167
• 2H-Indol-2-one, 5-((1-ethyl-4-piperidinyl)amino)-3-((3-fluorophenyl)(4-methyl-1H-imidazol-2-yl)methylene)-1,3-dihydro-, (3Z)-
• CS-0018466
• compound 8i [PMID: 22765894]
• BDBM50421033
• MS-28031
• 921206-68-0
• (3Z)-5-[(1-ethylpiperidin-4-yl)amino]-3-[(3-fluorophenyl)-(5-methyl-1H-imidazol-2-yl)methylidene]-1H-indol-2-one
• CHEMBL5314391
• XL 999 [WHO-DD]
• 2H-Indol-2-one, 5-((1-ethyl-4-piperidinyl)amino)-3-((3-fluorophenyl)(5-methyl-1H-imidazol-2-yl)methylene)-1,3-dihydro-, (3Z)-
• HY-100315
• UNII-6I7PLF6N8L
• 705946-27-6
• AKOS040758758
• SCHEMBL1794907
• 6I7PLF6N8L
• GTPL9905
• XL-999(Tyrosine kinase-IN-1)?
• EX-A3204
• SCHEMBL13586874
• XL-999

• Inchi： 1S/C26H28FN5O/c1-3-32-11-9-19(10-12-32)30-20-7-8-22-21(14-20)24(26(33)31-22)23(25-28-15-16(2)29-25)17-5-4-6-18(27)13-17/h4-8,13-15,19,30H,3,9-12H2,1-2H3,(H,28,29)(H,31,33)/b24-23-
• InChI Key： DMQYDVBIPXAAJA-VHXPQNKSSA-N
• SMILES： N1C2=C(C=C(NC3CCN(CC)CC3)C=C2)/C(=C(\C2=CC=CC(F)=C2)/C2NC(C)=CN=2)/C1=O

Computed Properties

• Exact Mass: 445.22778870g/mol
• Monoisotopic Mass: 445.22778870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 62.5 mg/mL(140.28 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• pka: 11.67±0.20(Predicted)

Tyrosine kinase-IN-1 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tyrosine kinase-IN-1

Tyrosine kinase-IN-1 (CAS No. 705946-27-6): A Promising Small Molecule Inhibitor in Biomedical Research

Tyrosine kinase-IN-1 (CAS No. 705946-27-6) is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in cancer research and drug discovery. As a tyrosine kinase inhibitor, this compound targets specific signaling pathways involved in cell proliferation and survival, making it a valuable tool for studying oncogenic processes and developing novel therapeutic strategies.

The molecular structure of Tyrosine kinase-IN-1 features a unique scaffold that enables selective binding to kinase domains, particularly those associated with aberrant signaling in various disease states. Researchers have identified this compound as particularly effective against certain receptor tyrosine kinases that are frequently overexpressed in tumor microenvironments.

Recent studies have demonstrated that Tyrosine kinase-IN-1 exhibits promising anti-proliferative effects in multiple cancer cell lines, including those resistant to conventional therapies. This has sparked interest in its potential as a combination therapy agent, particularly when used with existing chemotherapeutic drugs or immunotherapy approaches.

In the context of current biomedical research trends, Tyrosine kinase-IN-1 addresses several key questions that scientists and clinicians frequently search for:
- How can we overcome drug resistance in cancer treatment?
- What are the latest developments in targeted cancer therapies?
- Are there new small molecule inhibitors showing promise in preclinical studies?

The mechanism of action of Tyrosine kinase-IN-1 involves competitive binding at the ATP-binding site of specific kinases, thereby inhibiting their phosphorylation activity. This selective inhibition disrupts downstream signaling cascades that are crucial for tumor growth and metastasis. Unlike some broader-spectrum kinase inhibitors, Tyrosine kinase-IN-1 demonstrates remarkable target specificity, which may translate to reduced off-target effects in clinical applications.

From a drug development perspective, Tyrosine kinase-IN-1 represents an important lead compound for structure-activity relationship studies. Medicinal chemists are actively exploring modifications to its core structure to optimize pharmacokinetic properties while maintaining or enhancing its biological activity. These efforts align with the growing demand for precision medicine approaches in oncology.

In laboratory settings, Tyrosine kinase-IN-1 serves as a valuable research tool compound for investigating kinase signaling networks and validating new drug targets. Its well-characterized activity profile makes it particularly useful for target validation studies and mechanism of action investigations. Researchers frequently employ this compound in high-throughput screening assays to identify novel kinase inhibitors with improved therapeutic potential.

The synthetic accessibility of Tyrosine kinase-IN-1 has facilitated its widespread use in academic and industrial research settings. Current synthetic routes allow for efficient production of the compound with high chemical purity, which is essential for reproducible experimental results. This aspect is particularly important given the increasing emphasis on research reproducibility in the scientific community.

Looking at market trends, the demand for Tyrosine kinase-IN-1 and similar research compounds continues to grow, driven by expanding cancer research programs worldwide. Pharmaceutical companies and contract research organizations are increasingly incorporating such compounds into their drug discovery pipelines, reflecting the ongoing shift toward targeted therapies in oncology.

From a safety perspective, Tyrosine kinase-IN-1 is classified as a research chemical intended for laboratory use only. Proper handling procedures should always be followed when working with this compound, including the use of appropriate personal protective equipment and adherence to institutional safety protocols.

Future research directions for Tyrosine kinase-IN-1 include exploring its potential in combination therapies, investigating its effects on tumor microenvironment components, and developing biomarker strategies to identify patient populations most likely to benefit from this class of inhibitors. These investigations align with current trends in personalized medicine and the search for predictive biomarkers in cancer treatment.

In conclusion, Tyrosine kinase-IN-1 (CAS No. 705946-27-6) represents an important tool in modern biomedical research and drug discovery. Its unique properties and selective inhibition profile make it valuable for studying kinase signaling pathways and developing novel therapeutic interventions. As research continues to uncover new applications for this compound, its role in advancing our understanding of cancer biology and improving treatment outcomes is likely to expand significantly.